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Introduction

Phenylacetate-CoA ligase (EC 6.2.1.30), also known as phenylacetyl-CoA ligase, is a key
enzyme in the metabolic pathways of phenylalanine and phenylacetate.[1][2] It catalyzes the
ATP-dependent activation of phenylacetate to its corresponding coenzyme A (CoA) thioester,
phenylacetyl-CoA.[1][3] This reaction is the initial and committing step in the aerobic
degradation of phenylacetate in various microorganisms and is also relevant in human
metabolism, particularly in the context of nitrogen excretion in patients with urea cycle defects.
[3][4] Understanding the kinetics and regulation of this enzyme is crucial for applications in
bioremediation, metabolic engineering, and drug development.

These application notes provide a comprehensive overview of phenylacetate as a substrate
for phenylacetate-CoA ligase, including detailed protocols for enzyme purification, activity
assays, and kinetic analysis.

Data Presentation
Table 1: Kinetic Parameters of Phenylacetate-CoA
Ligase with Phenylacetate

The following table summarizes the kinetic constants of phenylacetate-CoA ligase from
various organisms with phenylacetate as the substrate. This data is essential for comparative
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analysis and for designing experiments involving this enzyme.
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Note: The kinetic parameters can vary depending on the assay conditions and the purity of the
enzyme preparation.

Signaling and Metabolic Pathways

The activation of phenylacetate by phenylacetate-CoA ligase is the first step in a multi-
enzyme cascade for its catabolism. The resulting phenylacetyl-CoA is then further metabolized
through a series of oxidation and ring-opening reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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